![molecular formula C20H24N4O B2489205 2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine CAS No. 2198094-68-5](/img/structure/B2489205.png)
2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine is a useful research compound. Its molecular formula is C20H24N4O and its molecular weight is 336.439. The purity is usually 95%.
BenchChem offers high-quality 2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antituberculosis Agents
Tuberculosis (TB) remains a global health challenge. Imidazo[1,2-a]pyridine analogues have emerged as promising antituberculosis agents. Some compounds within this class exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Researchers have critically reviewed these anti-TB compounds, exploring their structure–activity relationships and mode of action .
Gastric Ulcer Treatment
Certain imidazo pyridinone derivatives have been investigated for their potential in treating gastric ulcers. These compounds may offer therapeutic benefits due to their unique structural features .
Diabetes Management
While further research is needed, imidazo[1,2-a]pyridinones have shown promise in the context of diabetes treatment. Their potential lies in modulating relevant biological pathways, but more studies are required to validate their efficacy .
Psychosis Therapeutics
Imidazo[1,2-a]pyridine-based compounds have been explored as potential agents for managing psychosis. Their impact on neurotransmitter systems and receptor binding warrants further investigation .
Tumor Treatment
The assembly of ring-containing structures, including imidazo[1,2-a]pyridinones, has become crucial in modern organic synthesis. Some derivatives exhibit interesting biological activity, making them relevant in tumor research and drug development .
Covalent Inhibitors
In the realm of targeted covalent inhibitors (TCIs), imidazo[1,2-a]pyridine serves as a core scaffold. Researchers have harnessed this backbone to develop novel KRAS G12C inhibitors, emphasizing the importance of scaffold hopping strategies in drug discovery .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which our compound belongs, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .
Mode of Action
Imidazo[1,2-a]pyridines are known to interact with their targets through various mechanisms depending on the specific target and the functional groups present in the compound . For instance, as CDK inhibitors, they can interfere with the cell cycle, and as calcium channel blockers, they can affect the flow of calcium ions into cells .
Biochemical Pathways
As a calcium channel blocker, it could influence the calcium signaling pathway .
Result of Action
For instance, as a CDK inhibitor, it could halt cell division, and as a calcium channel blocker, it could alter cellular signaling .
Action Environment
For instance, the synthesis of imidazo[1,2-a]pyridines has been performed under microwave irradiation, suggesting that heat could influence the compound’s formation .
properties
IUPAC Name |
2-[[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methyl]imidazo[1,2-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O/c1-16-5-4-9-21-20(16)25-15-17-7-11-23(12-8-17)13-18-14-24-10-3-2-6-19(24)22-18/h2-6,9-10,14,17H,7-8,11-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBYFWWBYSXEBEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)OCC2CCN(CC2)CC3=CN4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.